Cas no 3647-00-5 (o-Cresol-3,4,5,6-d4,OD)

• Product Name: o-Cresol-3,4,5,6-d4,OD
• CAS No: 3647-00-5
• MF: C₇H₈O
• MW: 113.168630599976
• CID: 296163
• PubChem ID: 90472356
• Update Time: 2025-04-19

o-Cresol-3,4,5,6-d4,OD Chemical and Physical Properties

Names and Identifiers

• o-Cres-3,4,5,6-d4-ol-d(7CI,8CI)
• O-CRESOL-3,4,5,6-D4,OD
• 1,2,3,4-tetradeuterio-5-deuteriooxy-6-methylbenzene
• 3647-00-5
• F90676
• 1,2,3,4-tetradeuterio-5-deuteriooxy-6-methyl-benzene
• o-Cresol-3,4,5,6-d4,OD

• Inchi： 1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3/i2D,3D,4D,5D/hD
• InChI Key： QWVGKYWNOKOFNN-MDXQMYCFSA-N
• SMILES： O([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1C

Computed Properties

• Exact Mass: 113.089
• Monoisotopic Mass: 113.089
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2A^2